Cas no 886917-79-9 (N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2-(ethylsulfanyl)benzamide)

• Product Name: N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2-(ethylsulfanyl)benzamide
• CAS No: 886917-79-9
• MF: C₁₈H₁₈N₂O₃S₂
• MW: 374.477121829987
• CID: 5478557
• Update Time: 2025-06-11

N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2-(ethylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2-ethylsulfanylbenzamide
• N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2-(ethylsulfanyl)benzamide

• Inchi： 1S/C18H18N2O3S2/c1-4-24-14-8-6-5-7-11(14)17(21)20-18-19-15-12(22-2)9-10-13(23-3)16(15)25-18/h5-10H,4H2,1-3H3,(H,19,20,21)
• InChI Key： SGLLYPRTJNYHOD-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(OC)C=CC(OC)=C2S1)(=O)C1=CC=CC=C1SCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2-(ethylsulfanyl)benzamide

N-(4,7-Dimethoxy-1,3-benzothiazol-2-yl)-2-(ethylsulfanyl)benzamide: A Comprehensive Overview

N-(4,7-Dimethoxy-1,3-benzothiazol-2-yl)-2-(ethylsulfanyl)benzamide (CAS No. 886917-79-9) is a complex organic compound with a unique chemical structure and a wide range of potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its benzothiazole core and the presence of methoxy and ethylsulfanyl functional groups, which contribute to its distinct chemical properties and biological activities.

The benzothiazole moiety is a well-known heterocyclic system that has been extensively studied for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of methoxy groups at the 4 and 7 positions of the benzothiazole ring enhances the compound's lipophilicity and stability, making it a promising candidate for drug development. The ethylsulfanyl group on the benzamide moiety further modulates the compound's pharmacological profile, potentially improving its bioavailability and target specificity.

Recent research has highlighted the potential of N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2-(ethylsulfanyl)benzamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antitumor activity against several human cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action involves the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its anticancer properties, N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2-(ethylsulfanyl)benzamide has shown promise in the treatment of neurodegenerative diseases. A preclinical study conducted by researchers at the University of California found that this compound effectively reduces oxidative stress and inflammation in neuronal cells, which are key factors in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to its ability to scavenge reactive oxygen species (ROS) and inhibit pro-inflammatory cytokines.

The pharmacokinetic properties of N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2-(ethylsulfanyl)benzamide have also been investigated to ensure its suitability for clinical applications. Studies have shown that this compound has favorable oral bioavailability and a reasonable half-life in vivo, which are crucial parameters for drug development. Furthermore, it exhibits low toxicity in animal models, suggesting a favorable safety profile.

The synthesis of N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2-(ethylsulfanyl)benzamide involves several well-established organic reactions. The key steps include the formation of the benzothiazole core through cyclization reactions and subsequent functionalization with methoxy and ethylsulfanyl groups. These synthetic routes are scalable and can be optimized for large-scale production to meet industrial demands.

In conclusion, N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2-(ethylsulfanyl)benzamide (CAS No. 886917-79-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers a range of biological activities that make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new applications and mechanisms of action for this compound, underscoring its importance in modern drug discovery efforts.